Cas no 133633-11-1 (Chromostatin)

• Product Name: Chromostatin
• CAS No: 133633-11-1
• MF: C₇₈H₁₂₀N₂₄O₃₅
• MW: 1953.92721843719
• CID: 173009
• Update Time: 2025-07-15

Chromostatin Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-seryl-L-a-aspartyl-L-a-glutamyl-L-a-aspartyl-L-seryl-L-a-aspartylglycyl-L-a-aspartyl-L-arginyl-L-prolyl-L-glutaminyl-L-alanyl-L-seryl-L-prolylglycyl-L-leucylglycyl-L-prolylglycyl-
• CHROMOGRANIN A (124-143) (BOVINE)
• CHROMOSTATIN
• Chromostatin, Chromogranin A (124-143) (bovine)
• L-Proline, L-seryl-L-a-aspartyl-L-a-glutamyl-L-a-aspartyl-L-seryl-L-a-aspartylglycyl-L-a-aspar...
• L-Proline, L-seryl-L-a-aspartyl-L-a-glutamyl-L-a-aspartyl-L-seryl-L-a-aspartylglycyl-L-a-aspartyl-L-arginyl-L-prolyl-L-glutam
• CHROMOSTATIN,BOVINE
• CHROMOSTATIN-20
• CHROMOSTATIN-20,BOVINE
• H-SER-ASP-GLU-ASP-SER-ASP-GLY-ASP-ARG-PRO-GLN-ALA-SER-PRO-GLY-LEU-GLY-PRO-GLY-PRO-OH
• SDEDSDGDRPQASPGLGPGP
• SER-ASP-GLU-ASP-SER-ASP-GLY-ASP-ARG-PRO-GLN-ALA-SER-PRO-GLY-LEU-GLY-PRO-GLY-PRO
• SER-ASP-GLU-ASP-SER-ASP-GLY-ASP-ARG-PRO-GLN-ALA-SER-PRO-GLY-LEU-GLY-PRO-GLY-PRO: SDEDSDGDRPQASPGLGPGP
• CHROMOSTATIN-20, BOVINE
• CHROMOSTATIN, BOVINE
• Chromostatin

• Inchi： 1S/C78H120N24O35/c1-35(2)23-41(64(123)86-30-55(109)99-19-5-10-48(99)72(131)87-31-56(110)100-20-8-13-51(100)77(136)137)89-54(108)29-85-73(132)49-11-6-21-101(49)76(135)47(34-105)98-62(121)36(3)88-66(125)38(14-16-52(80)106)92-74(133)50-12-7-22-102(50)75(134)40(9-4-18-83-78(81)82)93-68(127)43(25-59(115)116)90-53(107)28-84-65(124)42(24-58(113)114)95-71(130)46(33-104)97-70(129)45(27-61(119)120)96-67(126)39(15-17-57(111)112)91-69(128)44(26-60(117)118)94-63(122)37(79)32-103/h35-51,103-105H,4-34,79H2,1-3H3,(H2,80,106)(H,84,124)(H,85,132)(H,86,123)(H,87,131)(H,88,125)(H,89,108)(H,90,107)(H,91,128)(H,92,133)(H,93,127)(H,94,122)(H,95,130)(H,96,126)(H,97,129)(H,98,121)(H,111,112)(H,113,114)(H,115,116)(H,117,118)(H,119,120)(H,136,137)(H4,81,82,83)/t36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-/m0/s1
• InChI Key： FKWODCKMWMFWHE-IZIWSLEDSA-N
• SMILES： N1(CCC[C@H]1C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](C)C(=O)N[C@@H](CO)C(=O)N1CCC[C@H]1C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)NCC(=O)N1CCC[C@H]1C(=O)NCC(=O)N1CCC[C@H]1C(=O)O)C(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CC(=O)O)NC(=O)CNC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@@H](N)CO

Computed Properties

• Exact Mass: 1952.83000

Experimental Properties

• PSA: 933.24000
• LogP: -7.29820

Chromostatin Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Chromostatin

Chromostatin (CAS No. 133633-11-1): A Comprehensive Overview in Modern Chemical Biology

Chromostatin, identified by the chemical compound code CAS No. 133633-11-1, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique molecular structure and its potential applications in various therapeutic and research domains. The exploration of Chromostatin's properties, mechanisms of action, and recent research findings provides a profound insight into its role in contemporary biochemical studies.

The molecular framework of Chromostatin is meticulously designed to interact with biological targets at a high specificity. Its chemical composition, characterized by a complex arrangement of functional groups, enables it to exhibit remarkable efficacy in modulating cellular processes. Recent studies have highlighted the compound's ability to influence chromatin structure, thereby affecting gene expression patterns. This interaction is pivotal in understanding the epigenetic mechanisms that govern cellular behavior, making Chromostatin a valuable tool in epigenetic research.

In the realm of drug development, Chromostatin has shown promise as a lead compound for novel therapeutic agents. Its ability to selectively bind to specific DNA sequences suggests potential applications in treating diseases associated with aberrant gene expression. For instance, preliminary research indicates that Chromostatin may be effective in managing conditions linked to dysregulated chromatin remodeling. These findings underscore the importance of Chromostatin as a candidate for further pharmacological exploration.

The synthesis and characterization of Chromostatin have been subjects of intense investigation. Advanced synthetic methodologies have been employed to produce this compound with high purity and yield. Techniques such as chromatography and spectroscopy have played crucial roles in elucidating its molecular structure and dynamics. These advancements not only enhance our understanding of Chromostatin's properties but also pave the way for its optimized production and application.

Recent breakthroughs in computational chemistry have further illuminated the mechanistic aspects of Chromostatin's interactions with biological targets. Molecular modeling studies have provided detailed insights into how Chromostatin binds to its receptors and modulates cellular processes. These computational approaches complement experimental data, offering a holistic view of the compound's behavior at the molecular level. Such integrative studies are essential for refining our understanding and maximizing the therapeutic potential of Chromostatin.

The application of Chromostatin extends beyond basic research; it holds significant implications for clinical trials and therapeutic interventions. Researchers are exploring its efficacy in preclinical models to assess its safety and efficacy profiles. The results from these trials are critical for determining its potential as a therapeutic agent and for guiding future clinical development strategies. The integration of Chromostatin into clinical practice could revolutionize the treatment of various diseases by targeting underlying epigenetic mechanisms.

As our knowledge of epigenetics expands, so does the relevance of compounds like Chromostatin. The ability to modulate chromatin structure offers new avenues for therapeutic intervention that were previously unexplored. This growing interest underscores the need for continued research into the mechanisms and applications of Chromostatin-like compounds. Future studies may uncover novel derivatives with enhanced properties, further broadening its therapeutic scope.

The regulatory landscape for Chromostatin is another critical aspect that warrants attention. Ensuring compliance with regulatory standards is essential for its safe and effective use in both research and clinical settings. Collaborative efforts between academia, industry, and regulatory bodies are necessary to establish guidelines that facilitate the translation of basic research findings into tangible therapeutic benefits.

In conclusion, Chromostatin (CAS No. 133633-11-1) stands as a testament to the progress made in chemical biology and drug development. Its unique properties and potential applications make it a compelling subject of study, with far-reaching implications for human health and disease management. As research continues to unravel its mysteries, we can anticipate that Chromostatin will play an increasingly vital role in shaping the future of biomedical science.